Cas no 1986265-80-8 (3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene)

• Product Name: 3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• CAS No: 1986265-80-8
• MF: C₁₅H₁₇ClN₂S
• MW: 292.826881170273
• CID: 5906980
• PubChem ID: 112754173
• Update Time: 2025-07-09

3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• 1986265-80-8
• 3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
• EN300-1267808

• Inchi： 1S/C15H17ClN2S/c16-14-13-10-6-1-2-7-11(10)19-15(13)18-12(17-14)8-9-4-3-5-9/h9H,1-8H2
• InChI Key： BNJYMAKKAQXOMV-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CC3CCC3)=N1)SC1CCCCC=12

Computed Properties

• Exact Mass: 292.0800974g/mol
• Monoisotopic Mass: 292.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene

3-Chloro-5-(Cyclobutylmethyl)-8-Thia-4,6-Diazatricyclo[7.4.0.0²,⁷]Trideca-1(9),2,4,6-Tetraene: A Comprehensive Overview

The compound 3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene, identified by the CAS number 1986265-80-8, is a complex organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of molecules known as tricyclic tetraenes, which are characterized by their fused ring systems and conjugated double bonds.

The molecular structure of this compound is defined by its intricate arrangement of rings and substituents. The core structure consists of a tricyclic system with a thia (sulfur-containing) ring fused to two diaza (nitrogen-containing) rings. The presence of a chloro group at the 3-position and a cyclobutylmethyl group at the 5-position introduces additional complexity and functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a potential antimicrobial agent, demonstrating significant activity against a range of bacterial and fungal pathogens. Additionally, preliminary findings suggest that this compound may exhibit anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Key steps in its synthesis include the formation of the tricyclic core through cycloaddition reactions and subsequent functionalization to introduce the chloro and cyclobutylmethyl substituents.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an orally administered drug. Furthermore, preclinical toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses.

One area of active research is the exploration of this compound's mechanism of action at the molecular level. Advanced computational methods have been employed to study its interactions with target proteins, providing insights into its binding affinity and selectivity.

In conclusion, 3-chloro-5-(cyclobutylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological properties make it a valuable compound for further investigation in both academic and industrial settings.